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Compound of Interest |

4-
Compound Name: Carboxybutyl(triphenyl)phosphoni

um;bromide
cat. No.: B142228

Essential Safety and Handling Guide: 4-
Carboxybutyl(triphenyl)phosphonium bromide

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for 4-Carboxybutyl(triphenyl)phosphonium bromide, including

operational and disposal plans.

Chemical Identifier:

Chemical Name

4-Carboxybutyl(triphenyl)phosphonium bromide

CAS Number 17814-85-6

Molecular Formula C23H24Bro2P

Molecular Weight 443.32 g/mol

Appearance Off-white powder/solid

Melting Point 205-207 °C
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Hazard Identification and Personal Protective
Equipment (PPE)

This substance is classified as hazardous. It can cause skin irritation, serious eye irritation, and
may cause respiratory irritation.[1][2] One supplier also indicates it is toxic if swallowed.
Adherence to strict safety protocols is mandatory.

Summary of Required Personal Protective Equipment:

Protection Type Recommended Equipment  Specification/Standard

Conforming to EN166 (EU) or

Safety glasses with side-
OSHA's eye and face

Eye/Face Protection shields or chemical safety

| protection regulations in 29
goggles

CFR 1910.133 (US)[3]

Suitable glove materials

) ) include polychloroprene, nitrile
Impervious protective gloves
) ) ) ) rubber, butyl rubber, and
Skin Protection and clothing to prevent skin
fluorocaoutchouc.[1] Always
exposure

inspect gloves for degradation

before use.

Use type N95 (US) or type P1

Respiratory Protection

A dust mask or particle
respirator is necessary when
engineering controls are
insufficient to prevent exposure

to dust.

(EU EN 143) for nuisance
exposures.[2] For higher-level
protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[2]

Operational Handling Protocol

Engineering Controls:

e Work in a well-ventilated area.[1]

« Utilize a fume hood or other appropriate exhaust ventilation where dust may be formed.[2]
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e An eyewash unit should be readily accessible.[1]
Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for
any signs of wear or damage.[2]

e Dispensing:
o Handle in a designated area, such as a fume hood, to minimize dust generation.
o Avoid breathing dust, fumes, or vapors.[2]
o Use dry, clean-up procedures and avoid using air hoses for cleaning.[1]
e During Use:
o Avoid contact with skin and eyes.[1]
o Do not eat, drink, or smoke in the handling area.[1]
o Keep the container tightly sealed when not in use.[1]
e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[1]
o Launder work clothes separately.[1]

o Decontaminate equipment thoroughly after use.[1]

Emergency Procedures
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Situation First-Aid Measures

Immediately rinse cautiously with water for

several minutes.[1] Remove contact lenses if
Eye Contact ) o

present and easy to do. Continue rinsing for at

least 15 minutes. Seek medical attention.[3]

Flush skin and hair with running water and soap
) if available.[1] Wash off immediately with plenty
Skin Contact ) )
of water for at least 15 minutes. Seek medical

attention if irritation occurs.[3]

Remove the person from the contaminated area
Inhalation to fresh air. If symptoms occur, seek medical
attention.[1][3]

Clean mouth with water and drink plenty of
Ingestion water afterwards.[3] Do not induce vomiting.

Seek immediate medical attention.

For minor spills, clean up immediately, avoiding
dust generation. Wear impervious gloves and
Spills safety glasses.[1] Use a vacuum with an
explosion-proof design for cleanup.[1] For major
spills, clear the area, move upwind, and alert the

fire brigade.[1]

Disposal Plan

Dispose of 4-Carboxybutyl(triphenyl)phosphonium bromide and its contaminated packaging as

hazardous waste.
Step-by-Step Disposal Procedure:
» Waste Collection:
o Collect waste material in a clean, dry, sealable, and properly labeled container.[1]

o Do not mix with other waste streams unless compatible.
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e Waste Storage:

o Store waste containers in a designated, secure area away from incompatible materials.
e Final Disposal:

o Engage a licensed professional waste disposal service for removal and disposal.[2]

o Disposal may involve burning in a chemical incinerator equipped with an afterburner and
scrubber.[2]

o Dispose of contaminated packaging as unused product.[2]

o Do not allow the product to enter drains.[2]

Safe Handling Workflow
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1. Preparation

Don appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

'

Set up work area in a
well-ventilated fume hood

Proceed when ready

2. Hapdling

Weigh the required amount
of the compound
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3. Post-Handling & (1e}mp/ + Emergency Actions N
Clean work area and Exposure? Follow first-aid Spill? Evacuate, contain,
equipment measures and seek medical attention and follow SDS cleanup

l

Decontaminate surfaces

Segregate waste

4. Waste|Disposal

Collect waste in a labeled,
sealed container

l

Store in designated
hazardous waste area

l

Hand over to a licensed
waste disposal service

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b142228?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling and disposal of 4-Carboxybutyl(triphenyl)phosphonium
bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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